Phenol red
Phenol red
Phenol red is 3H-2,1-Benzoxathiole 1,1-dioxide in which both of the hydrogens at position 3 have been substituted by 4-hydroxyphenyl groups. A pH indicator changing colour from yellow below pH 6.8 to bright pink above pH 8.2, it is commonly used as an indicator in cell cultures and in home swimming pool test kits. It is also used in the (now infrequently performed) phenolsulfonphthalein (PSP) test for estimation of overall blood flow through the kidney. It has a role as a two-colour indicator, an acid-base indicator and a diagnostic agent. It is a 2,1-benzoxathiole, a member of phenols, a sultone and an arenesulfonate ester.
Phenolsulfonphthalein or otherwise called phenol red is a pH indicator commonly used in cell biology laboratories. Phenolsulfonphthalein is being investigated for use clinically due to its weak estrogen mimicking actions.
Red dye, pH indicator, and diagnostic aid for determination of renal function. It is used also for studies of the gastrointestinal and other systems.
Phenolsulfonphthalein or otherwise called phenol red is a pH indicator commonly used in cell biology laboratories. Phenolsulfonphthalein is being investigated for use clinically due to its weak estrogen mimicking actions.
Red dye, pH indicator, and diagnostic aid for determination of renal function. It is used also for studies of the gastrointestinal and other systems.
Brand Name:
Vulcanchem
CAS No.:
143-74-8
VCID:
VC21190844
InChI:
InChI=1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H
SMILES:
C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O
Molecular Formula:
C19H14O5S
Molecular Weight:
354.4 g/mol
Phenol red
CAS No.: 143-74-8
Cat. No.: VC21190844
Molecular Formula: C19H14O5S
Molecular Weight: 354.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenol red is 3H-2,1-Benzoxathiole 1,1-dioxide in which both of the hydrogens at position 3 have been substituted by 4-hydroxyphenyl groups. A pH indicator changing colour from yellow below pH 6.8 to bright pink above pH 8.2, it is commonly used as an indicator in cell cultures and in home swimming pool test kits. It is also used in the (now infrequently performed) phenolsulfonphthalein (PSP) test for estimation of overall blood flow through the kidney. It has a role as a two-colour indicator, an acid-base indicator and a diagnostic agent. It is a 2,1-benzoxathiole, a member of phenols, a sultone and an arenesulfonate ester. Phenolsulfonphthalein or otherwise called phenol red is a pH indicator commonly used in cell biology laboratories. Phenolsulfonphthalein is being investigated for use clinically due to its weak estrogen mimicking actions. Red dye, pH indicator, and diagnostic aid for determination of renal function. It is used also for studies of the gastrointestinal and other systems. |
|---|---|
| CAS No. | 143-74-8 |
| Molecular Formula | C19H14O5S |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | 4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol |
| Standard InChI | InChI=1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H |
| Standard InChI Key | BELBBZDIHDAJOR-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O |
| Melting Point | 300 °C |
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